Cas no 33299-79-5 ((3R,3aR,4aS,8aR,9aS)-3-hydroxy-3,8a-dimethyl-5-methylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione)

• Product Name: (3R,3aR,4aS,8aR,9aS)-3-hydroxy-3,8a-dimethyl-5-methylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione
• CAS No: 33299-79-5
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 1461249
• PubChem ID: 442240
• Update Time: 2025-04-20

(3R,3aR,4aS,8aR,9aS)-3-hydroxy-3,8a-dimethyl-5-methylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• (3R,3aR,4aS,8aR,9aS)-3-hydroxy-3,8a-dimethyl-5-methylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione
• Farinosin
• 33299-79-5
• 3-Hydroxy-3,8a-dimethyl-5-methylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione
• DTXSID40954932
• C09450
• (3R,3aS,4aR,8aS,9aR)-3-hydroxy-3,8a-dimethyl-5-methylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione
• CHEBI:4977
• Q27106604

• Inchi： 1S/C15H18O4/c1-8-9-6-10-12(19-13(17)15(10,3)18)7-14(9,2)5-4-11(8)16/h4-5,9-10,12,18H,1,6-7H2,2-3H3/t9-,10-,12+,14+,15+/m0/s1
• InChI Key： CYMAWWCMMZZOTB-KJMJJSJTSA-N
• SMILES： O1C([C@@](C)([C@H]2C[C@H]3C(=C)C(C=C[C@]3(C)C[C@@H]12)=O)O)=O

Computed Properties

• Exact Mass: 262.12054
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives